3-[[(1S,8aβ)-Decahydro-1,2α,4aα-trimethyl-5-methylenenaphthalen]-1β-ylmethyl]-2-hydroxy-5-amino-2,5-
3-[[(1S,8aβ)-Decahydro-1,2α,4aα-trimethyl-5-methylenenaphthalen]-1β-ylmethyl]-2-hydroxy-5-amino-2,5-
Brand Name:
Vulcanchem
CAS No.:
113021-53-7
VCID:
VC0050768
InChI:
InChI=1S/C21H29NO3/c1-12-6-5-7-17-20(12,3)9-8-13(2)21(17,4)11-14-18(24)15(22)10-16(23)19(14)25/h10,13,17,24H,1,5-9,11,22H2,2-4H3/t13-,17+,20+,21+/m0/s1
SMILES:
CC1CCC2(C(C1(C)CC3=C(C(=CC(=O)C3=O)N)O)CCCC2=C)C
Molecular Formula:
C21H29NO3
Molecular Weight:
343.5 g/mol
3-[[(1S,8aβ)-Decahydro-1,2α,4aα-trimethyl-5-methylenenaphthalen]-1β-ylmethyl]-2-hydroxy-5-amino-2,5-
CAS No.: 113021-53-7
Main Products
VCID: VC0050768
Molecular Formula: C21H29NO3
Molecular Weight: 343.5 g/mol
![3-[[(1S,8aβ)-Decahydro-1,2α,4aα-trimethyl-5-methylenenaphthalen]-1β-ylmethyl]-2-hydroxy-5-amino-2,5- - 113021-53-7](/images/no_structure.jpg)
| CAS No. | 113021-53-7 |
|---|---|
| Product Name | 3-[[(1S,8aβ)-Decahydro-1,2α,4aα-trimethyl-5-methylenenaphthalen]-1β-ylmethyl]-2-hydroxy-5-amino-2,5- |
| Molecular Formula | C21H29NO3 |
| Molecular Weight | 343.5 g/mol |
| IUPAC Name | 3-[[(1R,2S,4aS,8aS)-1,2,4a-trimethyl-5-methylidene-3,4,6,7,8,8a-hexahydro-2H-naphthalen-1-yl]methyl]-5-amino-4-hydroxycyclohexa-3,5-diene-1,2-dione |
| Standard InChI | InChI=1S/C21H29NO3/c1-12-6-5-7-17-20(12,3)9-8-13(2)21(17,4)11-14-18(24)15(22)10-16(23)19(14)25/h10,13,17,24H,1,5-9,11,22H2,2-4H3/t13-,17+,20+,21+/m0/s1 |
| Standard InChIKey | OBQPWRJUZHGREQ-NUATZEMDSA-N |
| Isomeric SMILES | C[C@H]1CC[C@]2([C@H]([C@]1(C)CC3=C(C(=CC(=O)C3=O)N)O)CCCC2=C)C |
| SMILES | CC1CCC2(C(C1(C)CC3=C(C(=CC(=O)C3=O)N)O)CCCC2=C)C |
| Canonical SMILES | CC1CCC2(C(C1(C)CC3=C(C(=CC(=O)C3=O)N)O)CCCC2=C)C |
| Synonyms | smenospongine |
| PubChem Compound | 3081931 |
| Last Modified | Nov 11 2021 |
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